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Compound of Interest

Compound Name: 5-Amino-2-chlorobenzamide

Cat. No.: B179010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Amino-2-chlorobenzamide, a

key chemical intermediate in the synthesis of pharmaceuticals and dyes. This document details

its chemical and physical properties, outlines common synthetic protocols, and explores its

applications in research and drug development, with a focus on its derivatives' biological

activities.

Core Chemical and Physical Properties
5-Amino-2-chlorobenzamide, also known as 2-Amino-5-chlorobenzamide, is an aromatic

amide. Its fundamental properties are summarized below for quick reference.
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Property Value Citations

Molecular Formula C₇H₇ClN₂O [1][2][3][4][5][6]

Molecular Weight 170.596 g/mol [1][2][5]

IUPAC Name 2-amino-5-chlorobenzamide [2]

CAS Registry Number 5202-85-7 [1][2][3][4]

Appearance
White to pale yellow, crystalline

powder
[3][6]

Melting Point 171-172 °C [3]

Solubility Soluble in acetone [7]

Synonyms
5-Chloroanthranilamide,

Benzamide, 2-amino-5-chloro-
[1][5]

Synthesis Protocols
The synthesis of 5-Amino-2-chlorobenzamide can be achieved through various routes. Below

are detailed protocols for two common methods.

This widely used method involves the chlorination of methyl anthranilate followed by

ammonolysis. The process is valued for its efficiency and relatively high yield.[3][8]

Experimental Protocol:

Step 1: 5-Position Chlorination of Methyl Anthranilate

Reagents: Methyl anthranilate (starting material), sodium hypochlorite solution, glacial

acetic acid (chlorination reagents), and an organic solvent (e.g., dichloromethane) with

water.

Procedure: A mixture of the organic solvent and water is cooled to below -5°C. Methyl

anthranilate is dissolved in this solvent mixture. A solution of sodium hypochlorite and

glacial acetic acid is added dropwise to the reaction mixture while maintaining the

temperature below -5°C. The reaction is allowed to proceed for approximately 30 minutes.
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After the reaction is complete, the organic phase is separated, washed, and dried to yield

methyl 2-amino-5-chlorobenzoate.[3][8]

Step 2: Ammonolysis of Methyl 2-amino-5-chlorobenzoate

Reagents: Methyl 2-amino-5-chlorobenzoate (from Step 1), concentrated ammonia water.

Procedure: The methyl 2-amino-5-chlorobenzoate is placed in a high-pressure autoclave

with ammonia water (e.g., a 1:3 weight ratio). The autoclave is sealed and heated to a

temperature between 100-150°C, with the pressure maintained at 2-4 MPa, for 12 hours.

After cooling to room temperature and reducing the pressure, the solvent and excess

water are removed. The resulting crystals are dissolved in dichloromethane, treated with

activated carbon to remove impurities, and filtered to obtain the final product, 2-amino-5-

chlorobenzamide. The reported yield for this method is above 85%.[3]
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Caption: Workflow for the synthesis of 5-Amino-2-chlorobenzamide from Methyl Anthranilate.
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This alternative route involves the conversion of 5-chloroanthranilic acid to its acid chloride,

followed by amination.

Experimental Protocol:

Step 1: Formation of 2-amino-5-chlorobenzoyl chloride

Reagents: 5-Chloroanthranilic acid, thionyl chloride (SOCl₂).

Procedure: 5-Chloroanthranilic acid is reacted with an excess of thionyl chloride. The

reaction mixture is typically heated under reflux until the evolution of HCl and SO₂ gases

ceases. The excess thionyl chloride is then removed by distillation under reduced pressure

to yield the crude 2-amino-5-chlorobenzoyl chloride.[9]

Step 2: Amination with Liquor Ammonia

Reagents: 2-amino-5-chlorobenzoyl chloride, liquor ammonia (25%).

Procedure: The crude 2-amino-5-chlorobenzoyl chloride is added portion-wise to a flask

containing cold (0°C) liquor ammonia with frequent shaking for about 30 minutes. The

resulting precipitate is filtered, washed thoroughly with water, and dried. The product can

be further purified by recrystallization from hot water to yield pure 2-amino-5-

chlorobenzamide.[9]

Applications in Research and Drug Development
5-Amino-2-chlorobenzamide serves as a crucial building block in medicinal chemistry and

materials science. Its derivatives have shown a range of biological activities.

Pharmaceutical Intermediate: It is a fundamental raw material for the synthesis of

quinazoline compounds, which are known for their broad spectrum of pharmacological

activities.[3]

Anticancer Research: Derivatives of N-(2-amino-5-chlorobenzoyl)benzamidoxime have been

synthesized and evaluated for their anticancer properties. Studies have shown that these

compounds can inhibit the viability of human leukemia (HL-60RG) and T-cell lymphoma

(Jurkat) cell lines in a dose-dependent manner.[10] At lower concentrations (e.g., 5 µM), they
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induce a transient cell-cycle delay, while at higher concentrations (e.g., 10 µM), they lead to

long-lasting cell growth attenuation and cell death.[10]

Antimicrobial Agents: Various derivatives of 2-aminobenzamide have been synthesized and

tested for their antimicrobial activities against a range of bacterial and fungal strains.[11]

Fluorescent Probes: This compound has been utilized in the synthesis of novel fluorescent

probes for the detection of reactive oxygen species like hydrogen peroxide (H₂O₂).[8]

Inducer of Necrotic Cell Death: 2-Amino-5-chloro-N,3-dimethylbenzamide, a derivative, has

been shown to induce necrotic cell death in mammalian cells.[12]
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Caption: Logical relationships of 5-Amino-2-chlorobenzamide and its derivatives'

applications.

Analytical Data
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Comprehensive spectral data for 5-Amino-2-chlorobenzamide is available in public

databases. Researchers can find Infrared (IR) and Mass Spectrometry (MS) data in the NIST

Chemistry WebBook and PubChem.[1][2] This information is critical for compound identification

and purity assessment during and after synthesis.

Conclusion
5-Amino-2-chlorobenzamide is a versatile chemical compound with significant value in

synthetic chemistry. Its well-established synthesis protocols and the diverse biological activities

of its derivatives make it a compound of high interest for researchers in medicinal chemistry,

drug discovery, and materials science. This guide provides a foundational understanding for

professionals working with this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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